Cas no 2168548-62-5 (7-(difluoromethyl)-6-oxa-10-azaspiro4.5decane)

• Product Name: 7-(difluoromethyl)-6-oxa-10-azaspiro4.5decane
• CAS No: 2168548-62-5
• MF: C₉H₁₅F₂NO
• MW: 191.218309640884
• CID: 5951446
• PubChem ID: 165862818
• Update Time: 2025-07-14

7-(difluoromethyl)-6-oxa-10-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 7-(difluoromethyl)-6-oxa-10-azaspiro4.5decane
• EN300-1280418
• 7-(difluoromethyl)-6-oxa-10-azaspiro[4.5]decane
• 2168548-62-5

• Inchi： 1S/C9H15F2NO/c10-8(11)7-3-6-12-9(13-7)4-1-2-5-9/h7-8,12H,1-6H2
• InChI Key： PRSBYYNHNDNBCO-UHFFFAOYSA-N
• SMILES： FC(C1CCNC2(CCCC2)O1)F

Computed Properties

• Exact Mass: 191.11217043g/mol
• Monoisotopic Mass: 191.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 7-(difluoromethyl)-6-oxa-10-azaspiro4.5decane

Professional Introduction to Compound with CAS No. 2168548-62-5 and Product Name: 7-(difluoromethyl)-6-oxa-10-azaspiro4.5decane

The compound identified by the CAS number 2168548-62-5 and the product name 7-(difluoromethyl)-6-oxa-10-azaspiro4.5decane represents a significant advancement in the field of pharmaceutical chemistry. This spirocyclic structure, characterized by its unique combination of oxygen and nitrogen heterocycles, has garnered considerable attention due to its potential applications in drug discovery and molecular recognition.

At the core of this compound's appeal lies its intricate spirocyclic framework, which combines a decane backbone with an azaspiro system. The presence of both oxygen and nitrogen atoms in close proximity creates a highly versatile scaffold that can interact with biological targets in multiple ways. Specifically, the 7-(difluoromethyl) substituent introduces a region of high electron density, making it an attractive candidate for further functionalization and derivatization.

Recent research in medicinal chemistry has highlighted the importance of spirocyclic compounds in developing novel therapeutics. These molecules often exhibit enhanced binding affinity and selectivity due to their rigid, three-dimensional structures. The 6-oxa moiety further contributes to this property by introducing a polarized oxygen atom, which can form hydrogen bonds with biological targets. This feature is particularly valuable in designing ligands for enzymes and receptors involved in metabolic pathways.

The 10-azaspiro4.5decane core is particularly noteworthy for its ability to mimic natural product scaffolds, which are frequently found to be bioactive. By leveraging this scaffold, researchers can design molecules that disrupt or modulate biological processes with high precision. For instance, studies have shown that spirocyclic compounds derived from similar scaffolds exhibit promising activity against inflammatory diseases and cancer.

In the context of modern drug discovery, the difluoromethyl group is a strategically important substituent. It enhances metabolic stability by preventing oxidative degradation and improves lipophilicity, facilitating membrane penetration. These properties are critical for developing orally bioavailable drugs that can reach their target sites effectively. The combination of these features makes 7-(difluoromethyl)-6-oxa-10-azaspiro4.5decane a compelling candidate for further investigation.

Current research efforts are focused on exploring the pharmacological potential of this compound. Preliminary studies suggest that it may exhibit inhibitory activity against various enzymes implicated in disease pathways. For example, its structure resembles known inhibitors of cyclooxygenases (COX) and lipoxygenases (LOX), which are key players in inflammation regulation. Additionally, the nitrogen-rich spirocycle may interact with guanine nucleotide-binding proteins (GPCRs), offering a pathway to develop treatments for neurological disorders.

The synthesis of such complex molecules requires meticulous planning and advanced synthetic techniques. The introduction of multiple heteroatoms and functional groups demands careful consideration of reaction conditions to ensure high yields and purity. Recent advances in catalytic methods have made it possible to construct these scaffolds more efficiently, reducing the time and resources required for drug development.

The versatility of 7-(difluoromethyl)-6-oxa-10-azaspiro4.5decane extends beyond its role as a lead compound; it also serves as a platform for generating libraries of analogs through structure-based drug design (SBDD). By systematically modifying specific regions of the molecule, researchers can optimize its pharmacokinetic properties while maintaining or enhancing biological activity. This approach aligns with current trends in drug discovery toward rational design rather than empirical screening.

The integration of computational chemistry into this process has further accelerated progress. Molecular modeling techniques allow researchers to predict how different modifications will affect binding affinity and selectivity before conducting wet-lab experiments. This synergy between experimental chemistry and computational methods ensures that efforts are focused on the most promising candidates early in the discovery pipeline.

Future directions for research on this compound include exploring its interactions with protein targets at an atomic level using X-ray crystallography or cryo-electron microscopy (Cryo-EM). Such structural insights will provide critical information for optimizing potency and minimizing off-target effects—a key challenge in modern drug development.

Moreover, the growing interest in biodegradable polymers has opened new avenues for utilizing spirocyclic compounds as monomers or cross-linking agents. The unique chemical environment around both oxygen and nitrogen atoms makes these molecules ideal candidates for polymer synthesis while maintaining their pharmacological relevance when incorporated into larger systems.

In conclusion,7-(difluoromethyl)-6-oxa-10-azaspiro4.5decane represents an exciting example of how structural complexity can be leveraged to develop novel therapeutics with significant biological activity potential across multiple disease areas including inflammation-related disorders,cancerandneurologicaldiseases.Currentinvestigationsarefocusedonelucidatingitspharmacologicalmechanismsandoptimizingitsdrug-likepropertiesforclinicaltranslation.Futurestudieswilllikelybuilduponitsuniquestructuralfeaturesandexplorenewapplicationsinbothpharmaceuticalsandmaterialssciencefields.